5-tert-Butyl-2-methoxy-1-methyl-3-nitro-benzene

• Molecular Formula: C12H17NO3
• Molecular Weight: 223.27 g/mol
• IUPAC Name: 5-tert-butyl-2-methoxy-1-methyl-3-nitrobenzene
• InChI: InChI=1S/C12H17NO3/c1-8-6-9(12(2,3)4)7-10(13(14)15)11(8)16-5/h6-7H,1-5H3
• InChI Key: YJNVIZYIOODISQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OC)[N+](=O)[O-])C(C)(C)C

Description

5-tert-Butyl-2-methoxy-1-methyl-3-nitro-benzene is a useful research compound. Its molecular formula is C12H17NO3 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-tert-Butyl-2-methyl-6-nitro-phenol (209 mg, 1 mmol) was dissolved in 3 mL acetone. 552 mg K2CO3 (4 eq) was added, followed by addition of MeI (0.33 mL, 5 mmol). The reaction mixture was stirred vigorously at 60° C. overnight. After removal of the acetone, the residue was shaken with DCM. Filtration and evaporation of the solution yielded 221 mg product which was used as such.

Synthesis routes and methods II

Procedure details

4-tert-Butyl-2-methyl-6-nitro-phenol (209 mg, 1 mmol) was dissolved in 3 mL acetone. 552 mg K2CO3 (4 eq) was added, followed by addition of Mel (0.33 mL, 5 mmol). The reaction mixture was stirred vigorously at 60° C. overnight. After removal of the acetone, the residue was shaken with DCM. Filtration and evaporation of the solution yielded 221 mg product which was used as such.